Cas no 2172501-35-6 ({5-cyclopropyl-1-(3-ethoxypropyl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine)
{5-cyclopropyl-1-(3-ethoxypropyl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine Chemical and Physical Properties
Names and Identifiers
-
- 2172501-35-6
- {[5-cyclopropyl-1-(3-ethoxypropyl)-1H-1,2,3-triazol-4-yl]methyl}(methyl)amine
- EN300-1596908
- {5-cyclopropyl-1-(3-ethoxypropyl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine
-
- Inchi: 1S/C12H22N4O/c1-3-17-8-4-7-16-12(10-5-6-10)11(9-13-2)14-15-16/h10,13H,3-9H2,1-2H3
- InChI Key: OZCBNBKALJPEEX-UHFFFAOYSA-N
- SMILES: O(CC)CCCN1C(=C(CNC)N=N1)C1CC1
Computed Properties
- Exact Mass: 238.17936134g/mol
- Monoisotopic Mass: 238.17936134g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 8
- Complexity: 223
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.2
- Topological Polar Surface Area: 52Ų
{5-cyclopropyl-1-(3-ethoxypropyl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1596908-0.05g |
{[5-cyclopropyl-1-(3-ethoxypropyl)-1H-1,2,3-triazol-4-yl]methyl}(methyl)amine |
2172501-35-6 | 0.05g |
$1428.0 | 2023-07-10 | ||
| Enamine | EN300-1596908-0.1g |
{[5-cyclopropyl-1-(3-ethoxypropyl)-1H-1,2,3-triazol-4-yl]methyl}(methyl)amine |
2172501-35-6 | 0.1g |
$1496.0 | 2023-07-10 | ||
| Enamine | EN300-1596908-0.25g |
{[5-cyclopropyl-1-(3-ethoxypropyl)-1H-1,2,3-triazol-4-yl]methyl}(methyl)amine |
2172501-35-6 | 0.25g |
$1564.0 | 2023-07-10 | ||
| Enamine | EN300-1596908-0.5g |
{[5-cyclopropyl-1-(3-ethoxypropyl)-1H-1,2,3-triazol-4-yl]methyl}(methyl)amine |
2172501-35-6 | 0.5g |
$1632.0 | 2023-07-10 | ||
| Enamine | EN300-1596908-1.0g |
{[5-cyclopropyl-1-(3-ethoxypropyl)-1H-1,2,3-triazol-4-yl]methyl}(methyl)amine |
2172501-35-6 | 1.0g |
$1701.0 | 2023-07-10 | ||
| Enamine | EN300-1596908-2.5g |
{[5-cyclopropyl-1-(3-ethoxypropyl)-1H-1,2,3-triazol-4-yl]methyl}(methyl)amine |
2172501-35-6 | 2.5g |
$3332.0 | 2023-07-10 | ||
| Enamine | EN300-1596908-5.0g |
{[5-cyclopropyl-1-(3-ethoxypropyl)-1H-1,2,3-triazol-4-yl]methyl}(methyl)amine |
2172501-35-6 | 5.0g |
$4930.0 | 2023-07-10 | ||
| Enamine | EN300-1596908-10.0g |
{[5-cyclopropyl-1-(3-ethoxypropyl)-1H-1,2,3-triazol-4-yl]methyl}(methyl)amine |
2172501-35-6 | 10.0g |
$7312.0 | 2023-07-10 | ||
| Enamine | EN300-1596908-50mg |
{[5-cyclopropyl-1-(3-ethoxypropyl)-1H-1,2,3-triazol-4-yl]methyl}(methyl)amine |
2172501-35-6 | 50mg |
$1188.0 | 2023-09-23 | ||
| Enamine | EN300-1596908-100mg |
{[5-cyclopropyl-1-(3-ethoxypropyl)-1H-1,2,3-triazol-4-yl]methyl}(methyl)amine |
2172501-35-6 | 100mg |
$1244.0 | 2023-09-23 |
{5-cyclopropyl-1-(3-ethoxypropyl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine Related Literature
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
Additional information on {5-cyclopropyl-1-(3-ethoxypropyl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine
Research Briefing on the Latest Advances in Chemical Biology and Medicine: Focus on 2172501-35-6 and {5-cyclopropyl-1-(3-ethoxypropyl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine
In recent years, the chemical biology and pharmaceutical industries have witnessed significant advancements in the development of novel compounds with potential therapeutic applications. Among these, the compound with CAS number 2172501-35-6 and the specific product name {5-cyclopropyl-1-(3-ethoxypropyl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine have garnered attention due to their unique structural properties and promising biological activities. This research briefing aims to provide a comprehensive overview of the latest findings related to these compounds, highlighting their potential applications, mechanisms of action, and current research trends.
The compound 2172501-35-6, a derivative of the 1,2,3-triazole class, has been the subject of several recent studies due to its potential as a modulator of key biological pathways. Researchers have explored its role in targeting specific enzymes and receptors, with preliminary results suggesting its efficacy in modulating inflammatory responses and cellular signaling. The structural flexibility of this compound allows for various modifications, making it a versatile candidate for further drug development.
Similarly, {5-cyclopropyl-1-(3-ethoxypropyl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine has been investigated for its potential as a bioactive molecule. Recent studies have focused on its interaction with neurotransmitter systems, particularly those involved in neurological disorders. The compound's ability to cross the blood-brain barrier and its selective binding affinity to certain receptors make it a promising candidate for the treatment of conditions such as anxiety, depression, and neurodegenerative diseases.
Methodologically, the latest research has employed a combination of in vitro and in vivo assays to evaluate the pharmacological properties of these compounds. Techniques such as high-throughput screening, molecular docking, and pharmacokinetic profiling have been utilized to assess their efficacy, safety, and potential side effects. These studies have provided valuable insights into the compounds' mechanisms of action and their interactions with biological targets.
One of the key findings from recent research is the identification of specific molecular targets for 2172501-35-6, including enzymes involved in lipid metabolism and immune response regulation. These findings open new avenues for the development of targeted therapies for metabolic and inflammatory disorders. Additionally, the compound's low toxicity profile in preclinical models suggests its potential for safe therapeutic use.
For {5-cyclopropyl-1-(3-ethoxypropyl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine, studies have highlighted its selective modulation of serotonin and dopamine receptors, which are critical in the pathophysiology of mood disorders. The compound's ability to enhance synaptic plasticity and promote neurogenesis further underscores its therapeutic potential in mental health applications.
In conclusion, the latest research on 2172501-35-6 and {5-cyclopropyl-1-(3-ethoxypropyl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine underscores their potential as innovative therapeutic agents. While further studies are needed to fully elucidate their mechanisms and optimize their pharmacological profiles, the current findings provide a strong foundation for future drug development efforts. These compounds represent exciting opportunities for addressing unmet medical needs in various therapeutic areas.
2172501-35-6 ({5-cyclopropyl-1-(3-ethoxypropyl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)